Cas no 89316-44-9 (Acetic acid, [(2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]-, methyl ester)

• Product Name: Acetic acid, [(2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]-, methyl ester
• CAS No: 89316-44-9
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• MDL: MFCD00708999
• CID: 604382
• PubChem ID: 679757
• Update Time: 2025-04-19

Acetic acid, [(2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]-, methyl ester
• methyl 2-(2-oxo-4-phenylchromen-7-yl)oxyacetate
• METHYL 2-[(2-OXO-4-PHENYL-2H-CHROMEN-7-YL)OXY]ACETATE
• HMS1416G14
• 89316-44-9
• AKOS000574853
• SR-01000442819-1
• IFLab1_001554
• Oprea1_825491
• SR-01000442819
• Oprea1_378791
• DTXSID70350463
• NCGC00674442-01

• MDL： MFCD00708999
• Inchi： 1S/C18H14O5/c1-21-18(20)11-22-13-7-8-14-15(12-5-3-2-4-6-12)10-17(19)23-16(14)9-13/h2-10H,11H2,1H3
• InChI Key： MCRSJQPPZBIZIH-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)C2C=CC(=CC1=2)OCC(=O)OC)=O

Computed Properties

• Exact Mass: 310.08412354g/mol
• Monoisotopic Mass: 310.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones